Cas no 2228255-00-1 (1-(4-bromo-2-nitrophenyl)-2-(methylamino)ethan-1-one)

• Product Name: 1-(4-bromo-2-nitrophenyl)-2-(methylamino)ethan-1-one
• CAS No: 2228255-00-1
• MF: C₉H₉BrN₂O₃
• MW: 273.083361387253
• CID: 6249836
• PubChem ID: 164664031
• Update Time: 2025-05-20

1-(4-bromo-2-nitrophenyl)-2-(methylamino)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromo-2-nitrophenyl)-2-(methylamino)ethan-1-one
• EN300-1924421
• 2228255-00-1

• Inchi： 1S/C9H9BrN2O3/c1-11-5-9(13)7-3-2-6(10)4-8(7)12(14)15/h2-4,11H,5H2,1H3
• InChI Key： HQEHWCUIKDRBKC-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)[N+](=O)[O-])C(CNC)=O

Computed Properties

• Exact Mass: 271.97965g/mol
• Monoisotopic Mass: 271.97965g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 74.9Ų

Additional information on 1-(4-bromo-2-nitrophenyl)-2-(methylamino)ethan-1-one

Chemical Profile of 1-(4-bromo-2-nitrophenyl)-2-(methylamino)ethan-1-one (CAS No. 2228255-00-1)

1-(4-bromo-2-nitrophenyl)-2-(methylamino)ethan-1-one, identified by its CAS number 2228255-00-1, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This molecule, featuring a complex aromatic and heterocyclic structure, has garnered attention due to its potential applications in drug discovery and synthesis of biologically active intermediates. The presence of both bromo and nitro substituents on the phenyl ring, combined with an amine and ketone functional group, makes it a versatile scaffold for further chemical modifications and derivatization.

The structural motif of 1-(4-bromo-2-nitrophenyl)-2-(methylamino)ethan-1-one positions it as a valuable building block in the synthesis of more intricate pharmacophores. The bromo group, in particular, serves as a reactive handle for cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings, enabling the introduction of diverse aryl or heteroaryl groups. This capability is crucial in the development of novel therapeutic agents, where precise molecular architecture is often dictated by biological activity.

Recent advancements in medicinal chemistry have highlighted the importance of nitroaromatic compounds in drug design. The nitro group not only contributes to the electronic properties of the aromatic system but also offers opportunities for metabolic conversion into pharmacologically relevant amine derivatives. Such transformations are frequently employed to enhance bioavailability or to fine-tune receptor binding interactions. In this context, 1-(4-bromo-2-nitrophenyl)-2-(methylamino)ethan-1-one represents a promising precursor for exploring new chemical entities targeting neurological and inflammatory disorders.

The amine functionality at the second carbon atom provides another layer of reactivity, allowing for further derivatization into amides, ureas, or other nitrogen-containing heterocycles. These modifications are often critical in optimizing pharmacokinetic profiles and improving target specificity. For instance, incorporation of amide bonds can enhance solubility and metabolic stability, while urea linkages may modulate binding affinities to protein targets. The methylamino group also introduces steric bulk, which can be leveraged to influence enzyme or receptor interactions.

From a synthetic perspective, 1-(4-bromo-2-nitrophenyl)-2-(methylamino)ethan-1-one can be synthesized through multi-step organic transformations involving condensation reactions, nucleophilic substitutions, and functional group interconversions. The synthesis typically begins with readily available aromatic precursors such as 4-bromoanisole or 4-bromonitrobenzene, followed by nitration, reduction, and subsequent amination steps. These synthetic routes highlight the compound's accessibility and utility in industrial-scale production.

The pharmaceutical industry has shown increasing interest in exploring novel scaffolds derived from nitroaromatic compounds due to their demonstrated efficacy in various therapeutic areas. For example, derivatives of nitrobenzenes have been investigated for their anti-inflammatory, antiviral, and anticancer properties. The structural features of 1-(4-bromo-2-nitrophenyl)-2-(methylamino)ethan-1-one align well with these trends, making it a candidate for further exploration in high-throughput screening campaigns and structure-activity relationship (SAR) studies.

In academic research circles, this compound has been utilized as an intermediate in the development of kinase inhibitors and other small-molecule drugs targeting aberrant signaling pathways in diseases such as cancer and neurodegeneration. The ability to introduce diverse substituents while maintaining core pharmacophoric elements allows researchers to systematically optimize potency and selectivity. Computational modeling studies have further supported its role as a key intermediate in designing molecules with enhanced pharmacological profiles.

The versatility of 1-(4-bromo-2-nitrophenyl)-2-(methylamino)ethan-1-one extends beyond pharmaceutical applications; it also finds utility in materials science and agrochemical research. For instance, its aromatic system can be modified to produce dyes or liquid crystals with specific optoelectronic properties. Additionally, derivatives containing nitrogen-rich heterocycles may exhibit herbicidal or fungicidal activities when incorporated into crop protection agents.

The chemical properties of this compound make it particularly suitable for exploring green chemistry principles. Efforts have been made to develop catalytic systems that minimize waste generation during its synthesis and derivatization processes. Such sustainable approaches are increasingly important as the demand for environmentally friendly chemical processes grows within the industry.

Future directions in the study of 1-(4-bromo-2-nitrophenyl)-2-(methylamino)ethan-1-one may include investigating its role as a chiral precursor or exploring enantioselective synthetic methodologies to produce enantiomerically pure forms with enhanced therapeutic effects. Advances in asymmetric catalysis could open new avenues for producing enantiomerically enriched derivatives with improved pharmacological activity.

In conclusion,1-(4-bromo-2-nitrophenyl)-2-(methylamino)ethan-1-one (CAS No. 2228255-00-1) is a multifaceted compound with significant potential across multiple domains of chemical research and application. Its unique structural features provide opportunities for innovative drug design while serving as a valuable intermediate in synthetic chemistry. As research continues to uncover new biological targets and synthetic strategies, this compound is poised to remain at the forefront of medicinal and materials science innovation.